Cas no 1261490-52-1 (4-Hydroxyquinoline-7-carboxaldehyde)

• Product Name: 4-Hydroxyquinoline-7-carboxaldehyde
• CAS No: 1261490-52-1
• MF: C₁₀H₇NO₂
• MW: 173.168082475662
• CID: 4822395
• Update Time: 2025-10-28

4-Hydroxyquinoline-7-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxyquinoline-7-carboxaldehyde

• Inchi： 1S/C10H7NO2/c12-6-7-1-2-8-9(5-7)11-4-3-10(8)13/h1-6H,(H,11,13)
• InChI Key： UJCXNWJCDFCIAG-UHFFFAOYSA-N
• SMILES： O=C1C=CNC2C=C(C=O)C=CC=21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 260
• XLogP3: 0
• Topological Polar Surface Area: 46.2

Additional information on 4-Hydroxyquinoline-7-carboxaldehyde

Comprehensive Overview of 4-Hydroxyquinoline-7-carboxaldehyde (CAS No. 1261490-52-1): Properties, Applications, and Research Insights

4-Hydroxyquinoline-7-carboxaldehyde (CAS No. 1261490-52-1) is a specialized organic compound belonging to the quinoline family, renowned for its unique structural features and versatile applications in pharmaceutical, material science, and biochemical research. This heterocyclic aldehyde combines a hydroxyl group at the 4-position and a formyl group at the 7-position of the quinoline backbone, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₁₀H₇NO₂, and precise molecular weight (173.17 g/mol) underscore its relevance in high-precision applications.

In recent years, the demand for functionalized quinoline derivatives like 4-Hydroxyquinoline-7-carboxaldehyde has surged due to their role in developing fluorescent probes, metal ion sensors, and bioactive molecules. Researchers are particularly interested in its chelating properties, which enable interactions with transition metals, paving the way for innovations in catalysis and coordination chemistry. Additionally, its photophysical characteristics make it a candidate for organic electronics and optoelectronic devices, aligning with the growing focus on sustainable materials.

The synthesis of 4-Hydroxyquinoline-7-carboxaldehyde typically involves Vilsmeier-Haack formylation or oxidative strategies applied to precursor quinoline compounds. Advanced purification techniques, such as column chromatography and recrystallization, ensure high purity (>98%), critical for research reproducibility. Analytical methods like HPLC, NMR, and mass spectrometry are employed to validate its structural integrity, addressing the stringent quality requirements of academic and industrial users.

From a pharmaceutical perspective, this compound serves as a scaffold for designing antimicrobial and anticancer agents. Its ability to modulate enzyme activity and interact with biological targets has sparked interest in drug discovery pipelines. For instance, derivatives of 4-Hydroxyquinoline-7-carboxaldehyde have shown promise in inhibiting kinase enzymes, a hotspot in oncology research. These findings resonate with the current emphasis on targeted therapies and personalized medicine.

Environmental and green chemistry applications are another emerging area. The compound’s potential as a ligand in metal-organic frameworks (MOFs) contributes to carbon capture and pollutant degradation studies. Such applications align with global trends toward sustainability and circular economy models, frequently searched topics in scientific and industrial forums.

Handling and storage recommendations for 4-Hydroxyquinoline-7-carboxaldehyde emphasize protection from moisture and light, typically in amber vials under inert atmospheres. Safety data sheets (SDS) highlight standard laboratory precautions, ensuring compliance with occupational health guidelines. These details cater to frequent user queries about compound stability and best practices in laboratory settings.

In summary, 4-Hydroxyquinoline-7-carboxaldehyde (CAS No. 1261490-52-1) exemplifies the intersection of fundamental research and applied science. Its multifaceted utility—from materials engineering to life sciences—positions it as a compound of enduring interest. As interdisciplinary collaborations expand, its role in addressing global challenges like healthcare innovation and environmental remediation will likely grow, reinforcing its relevance in contemporary scientific discourse.